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Compound Focus: Sulforhodamine G

CAS No.: 5873-16-5

Cat. No.: S596859

Get Quote

Spectral Properties

The spectral properties of Sulforhodamine G are central to its experimental utility. You will find some

variation in the reported peak wavelengths across different suppliers, which should be considered when

setting up your instrumentation.

Parameter Value

Absorbance (λAbs) ~525 nm [1]

Excitation (λEx) 529-531 nm [2] [1] [3]

Emission (λEm) 548-552 nm [2] [1] [3]

pH Sensitivity Exhibits no pH-dependent absorption or fluorescence over pH 3-10 [1]

Primary Research Applications

Sulforhodamine G is valued in diverse scientific fields due to its strong fluorescence and water solubility.

Cellular and Neuronal Imaging: As a membrane-impermeant, polar tracer, it is ideal for outlining

cell shapes and tracing the pathways of communication between neuronal cells without penetrating
the cell membrane [2]. It helps researchers study dynamic processes like intercellular communication.
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Hydrological and Environmental Tracing: Hydrologists use Sulforhodamine G to map

underground watercourses, study river flows, and track seepage paths. Its very low detection
threshold (as low as 0.01 μg/l) makes it an efficient tracer for these applications [4].

Experimental Considerations for Related Dyes

The search results do not specify limitations for Sulforhodamine G itself, but extensive research on the

closely related Sulforhodamine 101 (SR101) highlights critical considerations that are prudent for

researchers to know.

Cell Specificity is Not Guaranteed: SR101 is a popular astrocyte marker, but it can also label

neurons, especially under hypoxic conditions, and can diffuse into oligodendrocytes via gap junctions.
This means a SR101-positive cell cannot be automatically assumed to be an astrocyte [5] [6].

Excitatory Side Effects: Studies show that SR101 can induce seizure-like neuronal activity in the
brain at concentrations commonly used (e.g., 100-250 μM). This excitatory effect can significantly

alter the system being studied [7]. To minimize interference, using lower concentrations (≤ 50 μM) is
recommended for in vivo experiments [7].

Workflow for Astrocyte Labeling with SR101

For context, here is a typical experimental workflow for using the related dye Sulforhodamine 101 to label

astrocytes in acute brain slices, based on the protocols found in the literature [5] [6]. This can serve as a

general reference.
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Prepare Acute Brain Slice

Incubate Slice in SR101
(0.5 - 1 μM, 20-30 min, 34-37°C)

Remove Excess Dye
(Wash with aCSF, 10-30 min)

Image with 2-Photon Microscopy

Click to download full resolution via product page

Typical workflow for astrocyte labeling with Sulforhodamine 101 in brain slices.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.nature.com/articles/srep30433
https://www.smolecule.com/products/b596859#what-is-sulforhodamine-g
https://www.smolecule.com/products/b596859#what-is-sulforhodamine-g
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s596859?utm_src=pdf-bulk
https://www.smolecule.com/products/s596859?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

